Cas no 208463-68-7 (5-Oxazolol,4-(4-chlorophenyl)-2-phenyl-)

• Product Name: 5-Oxazolol,4-(4-chlorophenyl)-2-phenyl-
• CAS No: 208463-68-7
• MF: C₁₅H₁₀ClNO₂
• MW: 271.698402881622
• CID: 242029
• Update Time: 2024-01-26

5-Oxazolol,4-(4-chlorophenyl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 5-Oxazolol,4-(4-chlorophenyl)-2-phenyl-
• 5-Oxazolol, 4-(4-chlorophenyl)-2-phenyl-

• Inchi： 1S/C15H10ClNO2/c16-12-8-6-10(7-9-12)13-15(18)19-14(17-13)11-4-2-1-3-5-11/h1-9,18H
• InChI Key： FNRURLXLHLORQH-UHFFFAOYSA-N
• SMILES： O1C(O)=C(C2=CC=C(Cl)C=C2)N=C1C1=CC=CC=C1

Computed Properties

• Exact Mass: 271.0401
• Monoisotopic Mass: 271.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3A^2

Experimental Properties

• Density: 1.316±0.06 g/cm3(Predicted)
• Boiling Point: 443.7±53.0 °C(Predicted)
• PSA: 46.26
• pka: 5.29±0.50(Predicted)